Cas no 17954-12-0 (Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis-)

• Product Name: Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis-
• CAS No: 17954-12-0
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 122676
• PubChem ID: 3262621
• Update Time: 2025-10-19

Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis-
• 2,2’-(1,3-Propanediyldioxy)bisbenzaldehyde
• 2-[3-(2-formylphenoxy)propoxy]benzaldehyde
• 1,3-bis-2,2'-dimethanylphenoxyl-propane
• 2,2'-(1,3-propanediyldioxy) bisbenzalde
• 2,2'-(propane-1,3-diylbis(oxy))dibenzaldehyde
• 4,4'-(1,3-Propanediyl)dioxydibenzaldhyde
• 2,2'-(Propane-1,3-diyldioxy)dibenzaldehyde
• A812457
• SCHEMBL5805320
• DTXSID30390784
• 17954-12-0
• 2,2'-(1,3-PROPANEDIYLDIOXY)BISBENZALDEHYDE
• 2-[3-(2-methanoylphenoxy)propoxy]benzaldehyde
• Benzaldehyde, 2,2'-[1,3-propanediylbis(oxy)]bis-
• G67009
• MFCD00087647

• Inchi： 1S/C17H16O4/c18-12-14-6-1-3-8-16(14)20-10-5-11-21-17-9-4-2-7-15(17)13-19/h1-4,6-9,12-13H,5,10-11H2
• InChI Key： QZBZYBGWXUQJMT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CCCOC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 284.10500
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 3.15950

Additional information on Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis-

Introduction to Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis- (CAS No. 17954-12-0)

Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis- (CAS No. 17954-12-0) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has found applications in various scientific domains, including synthetic chemistry, material science, and biomedicine. The intricate molecular architecture of Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis- makes it a versatile intermediate in the synthesis of more complex molecules, which are pivotal in developing novel therapeutic agents and functional materials.

The chemical structure of Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis- consists of two benzaldehyde units linked by a central propane backbone, with oxygen atoms introduced at specific positions to enhance its reactivity and functionality. This bifunctional nature allows the compound to participate in a wide range of chemical reactions, making it an invaluable building block for organic synthesis. The presence of hydroxyl groups along the propane chain further contributes to its versatility by enabling interactions with various biological targets and facilitating the formation of stable complexes.

In recent years, Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis- has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive molecules that exhibit antimicrobial and anti-inflammatory properties. The compound's ability to undergo selective modifications has made it a valuable tool in drug discovery efforts aimed at identifying novel therapeutic candidates. For instance, studies have demonstrated its utility in generating derivatives that interact with specific enzymes and receptors involved in disease pathways.

The significance of Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis- extends beyond pharmaceutical applications into the realm of material science. Its unique structural features make it suitable for designing polymers and coatings with enhanced mechanical and thermal properties. These materials are particularly relevant in industries requiring durable and high-performance products. Additionally, the compound's reactivity has been leveraged in the development of advanced functional materials that exhibit properties such as conductivity and luminescence.

Recent advancements in synthetic methodologies have further highlighted the importance of Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis- as a key intermediate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks incorporating this compound. These methodologies have not only improved the synthetic accessibility of Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis- but also opened new avenues for exploring its potential applications in drug development and material science.

The biomedicine field has also witnessed significant interest in Benzaldehyde,2,2'-[1,3-propanediylbis(oxy)]bis- due to its reported biological activities. Research indicates that derivatives of this compound can modulate various biological processes by interacting with target proteins and nucleic acids. Such interactions are crucial for developing drugs that can effectively treat a range of diseases without adverse side effects. The compound's ability to cross-link biological molecules has been particularly intriguing for researchers working on therapeutic strategies involving protein stabilization or degradation.

In conclusion,Benzaldehyde,2, 2'-[1,3-propanediylbis(oxy)]bis- (CAS No. 17954-12-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and researchers working on advanced materials and pharmaceuticals. As research continues to uncover new ways to utilize this compound,Benzaldehyde,< strong>< strong>< strong>< strong> strong> em> strong>,< em > em >< strong>< em > em > strong > [ 1 , 3 - propanediylbi s( oxy ) ] bi s - remains at the forefront of innovation in chemical biology and material science.